![molecular formula C19H19N5O2 B3729781 N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine](/img/structure/B3729781.png)
N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine
Overview
Description
N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine, also known as PD173074, is a small molecule inhibitor that has been widely used in scientific research. PD173074 is a potent and selective inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase activity. It has been shown to have potential therapeutic applications in cancer treatment and other diseases that are associated with FGFR signaling.
Mechanism of Action
N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine inhibits FGFR tyrosine kinase activity by binding to the ATP binding site of the receptor. This prevents the phosphorylation of downstream signaling molecules and inhibits the activation of the FGFR signaling pathway. The inhibition of FGFR signaling by this compound leads to the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on cell proliferation, apoptosis, and angiogenesis. It inhibits the proliferation of cancer cells that are dependent on FGFR signaling, induces apoptosis, and inhibits the formation of new blood vessels. This compound has also been shown to have anti-inflammatory effects and to inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine has several advantages for laboratory experiments. It is a potent and selective inhibitor of FGFR tyrosine kinase activity and has been extensively studied in vitro and in vivo. However, there are also some limitations to the use of this compound in laboratory experiments. It has poor solubility in water and requires the use of organic solvents for administration. This compound can also have off-target effects on other kinases, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine in scientific research. One potential application is in the development of new cancer therapies that target FGFR signaling. This compound has been shown to be effective in preclinical studies, and further research is needed to determine its potential clinical applications. Another potential application is in the study of the role of FGFR signaling in other physiological and pathological processes, such as wound healing and tissue regeneration. Additionally, the development of new this compound analogs with improved solubility and selectivity could lead to the development of more effective FGFR inhibitors.
Scientific Research Applications
N-(4,5-dimethyl-6-oxo-1,6-dihydro-2-pyrimidinyl)-N'-(4-phenoxyphenyl)guanidine has been extensively used in scientific research to study the role of FGFR signaling in various physiological and pathological processes. It has been shown to inhibit the proliferation of cancer cells that are dependent on FGFR signaling, including breast cancer, lung cancer, and gastric cancer cells. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
properties
IUPAC Name |
2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-1-(4-phenoxyphenyl)guanidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O2/c1-12-13(2)21-19(23-17(12)25)24-18(20)22-14-8-10-16(11-9-14)26-15-6-4-3-5-7-15/h3-11H,1-2H3,(H4,20,21,22,23,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCZTSNNUMHNIC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)N=C(N)NC2=CC=C(C=C2)OC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N=C(NC1=O)/N=C(\N)/NC2=CC=C(C=C2)OC3=CC=CC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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